Cas no 851394-30-4 (2H-Tetrazole,5-[(2S)-2-pyrrolidinylmethyl]-)
2H-Tetrazole,5-[(2S)-2-pyrrolidinylmethyl]- Chemical and Physical Properties
Names and Identifiers
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- 2H-Tetrazole,5-[(2S)-2-pyrrolidinylmethyl]-
- (S)-5-PYRROLIDIN-2-YLMETHYL-1H-TETRAZOLE
- 5-[[(2S)-pyrrolidin-2-yl]methyl]-2H-tetrazole
- (S)-2-Tetrazol-5-ylmethylpyrrolidine
- 1H-Tetrazole,5-[(2S)-2-pyrrolidinylmethyl]-(9CI)
- 2H-Tetrazole,5-[(2S)-2-pyrrolidinylmethyl]
- 5-[((2S)-Pyrrolidin-2-yl)methyl]-1H-tetrazole
- 5-[(S)-1-pyrrolidin-2-ylmethyl]-1H-tetrazole
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- MDL: MFCD07776791
Computed Properties
- Exact Mass: 153.10100
Experimental Properties
- PSA: 66.49000
- LogP: -0.17700
2H-Tetrazole,5-[(2S)-2-pyrrolidinylmethyl]- Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2H-Tetrazole,5-[(2S)-2-pyrrolidinylmethyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB288908-500 mg |
(S)-5-Pyrrolidin-2-ylmethyl-1H-tetrazole |
851394-30-4 | 500 mg |
€1,547.70 | 2023-07-20 | ||
| abcr | AB288908-500mg |
(S)-5-Pyrrolidin-2-ylmethyl-1H-tetrazole; . |
851394-30-4 | 500mg |
€1547.70 | 2025-04-16 |
2H-Tetrazole,5-[(2S)-2-pyrrolidinylmethyl]- Suppliers
2H-Tetrazole,5-[(2S)-2-pyrrolidinylmethyl]- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2H-Tetrazole,5-[(2S)-2-pyrrolidinylmethyl]-
Recent Advances in the Study of 2H-Tetrazole,5-[(2S)-2-pyrrolidinylmethyl]- (CAS: 851394-30-4) and Its Applications in Chemical Biology and Medicine
The compound 2H-Tetrazole,5-[(2S)-2-pyrrolidinylmethyl]- (CAS: 851394-30-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.
Recent studies have highlighted the role of 2H-Tetrazole,5-[(2S)-2-pyrrolidinylmethyl]- as a versatile scaffold in the design of novel bioactive molecules. Its tetrazole moiety, combined with the pyrrolidinylmethyl side chain, provides a robust platform for interactions with various biological targets, including enzymes and receptors. Researchers have successfully synthesized derivatives of this compound, demonstrating its adaptability in medicinal chemistry.
One of the key findings from recent literature is the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have shown that 2H-Tetrazole,5-[(2S)-2-pyrrolidinylmethyl]- exhibits moderate to high inhibitory activity against certain kinases, suggesting its utility in developing anti-inflammatory agents. Furthermore, molecular docking simulations have provided insights into the binding modes of this compound, aiding in the optimization of its derivatives for enhanced efficacy.
In addition to its enzymatic inhibition properties, 2H-Tetrazole,5-[(2S)-2-pyrrolidinylmethyl]- has been investigated for its role in modulating receptor activity. Preliminary data indicate that this compound can interact with G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurological disorders. These findings open new avenues for the development of neuroprotective drugs based on this scaffold.
The synthesis of 2H-Tetrazole,5-[(2S)-2-pyrrolidinylmethyl]- has also seen advancements, with researchers optimizing reaction conditions to improve yield and purity. Recent protocols emphasize the use of green chemistry principles, reducing the environmental impact of the synthesis process. These improvements are crucial for scaling up production for preclinical and clinical studies.
Despite these promising developments, challenges remain in the clinical translation of 2H-Tetrazole,5-[(2S)-2-pyrrolidinylmethyl]-. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the therapeutic potential of this compound.
In conclusion, 2H-Tetrazole,5-[(2S)-2-pyrrolidinylmethyl]- (CAS: 851394-30-4) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable tool for developing new therapeutic agents. Continued research and innovation will be key to unlocking its full potential in addressing unmet medical needs.
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